Cas no 1893950-37-2 (3-(3-methyl-1-benzofuran-2-yl)propanenitrile)

• Product Name: 3-(3-methyl-1-benzofuran-2-yl)propanenitrile
• CAS No: 1893950-37-2
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 5999416
• PubChem ID: 116987188
• Update Time: 2025-08-03

3-(3-methyl-1-benzofuran-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-1-benzofuran-2-yl)propanenitrile
• 1893950-37-2
• EN300-1794898

• Inchi： 1S/C12H11NO/c1-9-10-5-2-3-6-12(10)14-11(9)7-4-8-13/h2-3,5-6H,4,7H2,1H3
• InChI Key： SWYDCPPSDMTKOC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1CCC#N

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.9Ų

Additional information on 3-(3-methyl-1-benzofuran-2-yl)propanenitrile

Introduction to 3-(3-methyl-1-benzofuran-2-yl)propanenitrile (CAS No. 1893950-37-2)

3-(3-methyl-1-benzofuran-2-yl)propanenitrile is a compound with the CAS registry number 1893950-37-2. This compound belongs to the class of organic compounds known as benzofuran derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-(3-methyl-1-benzofuran-2-yl)propanenitrile consists of a benzofuran ring substituted with a methyl group at the 3-position and a propanenitrile group attached at the 2-position of the benzofuran moiety. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the potential of benzofuran derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. The presence of the nitrile group in 3-(3-methyl-1-benzofuran-2-yl)propanenitrile adds versatility to its chemical reactivity, enabling it to participate in a wide range of reactions, including nucleophilic additions, cyclizations, and conjugate additions.

In terms of synthesis, benzofuran derivatives can be prepared through various routes, including the Paal-Knorr synthesis, which involves the condensation of carbonyl compounds with amino acids or their derivatives. The synthesis of 3-(3-methyl-1-benzofuran-2-yl)propanenitrile typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity.

The physical properties of 3-(3-methyl-1-benzofuran-2-yl)propanenitrile, such as its melting point, boiling point, and solubility, are critical factors that influence its suitability for different applications. Recent research has focused on optimizing these properties through structural modifications, which could enhance its performance in specific chemical or biological systems.

From an environmental perspective, understanding the degradation pathways and ecological impact of benzofuran derivatives is essential for their safe handling and disposal. Studies have shown that these compounds can undergo various degradation mechanisms under different environmental conditions, which highlights the importance of assessing their persistence and bioaccumulation potential.

In conclusion, 3-(3-methyl-1-benzofuran-2-yl)propanenitrile (CAS No. 1893950-37) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and reactivity make it a valuable tool for researchers exploring novel chemical transformations and functional materials.